(2E)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpent-2-enoic acid

• IUPAC Name: (E)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylpent-2-enoic acid
• InChI: InChI=1S/C21H21NO4/c1-21(2,12-11-19(23)24)22-20(25)26-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-12,18H,13H2,1-2H3,(H,22,25)(H,23,24)/b12-11+
• InChI Key: XKCCZOZGRSQBIY-VAWYXSNFSA-N
• Canonical SMILES: CC(C)(C=CC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC(C)(/C=C/C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

(2E)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpent-2-enoic acid, commonly known as Fmoc-amino acid, is a type of amino acid derivative that is widely used in scientific research. It is a key building block in peptide synthesis and is used to create peptides with specific sequences and structures.

Scientific Research Applications

Enzyme-Activated Surfactants for Carbon Nanotubes

Researchers have utilized N-Fluorenyl-9-methoxycarbonyl-protected amino acids, similar in structure to the compound, as surfactants for carbon nanotubes (CNTs). These surfactants were modeled using quantum mechanical computations and converted into enzymatically activated CNT surfactants. This approach enabled the creation of homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions (Cousins et al., 2009).

Synthesis of Oligomers from Amide-linked Neuraminic Acid Analogues

The compound has been used in the synthesis of oligomers derived from amide-linked neuraminic acid analogues. Researchers prepared N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids, leading to the efficient synthesis of oligomers varying in length. This methodology demonstrates the utility of the compound in the synthesis of complex biochemical structures (Gregar & Gervay-Hague, 2004).

Advanced Material Synthesis

The compound has been characterized through X-ray crystallography, spectroscopic methods, and quantum chemical calculations for advanced material synthesis. The crystal structure was primarily stabilized through various intramolecular and intermolecular interactions, which were analyzed and quantified using several computational methods. This work highlights the compound's role in the structural investigation of materials (Venkatesan et al., 2016).

Synthesis of γ-Fluorinated α-Amino Acids

The compound has been utilized in the stereoselective synthesis of γ-fluorinated α-amino acids, showcasing its application in the modification of amino acids for pharmaceutical and biochemical research. The methodology involved diastereoselective alkylation, demonstrating the compound's versatility in organic synthesis (Laue et al., 2000).

Peptide Synthesis

N,O-Bis-Fmoc derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids, related to the compound, have been used in peptide synthesis. These derivatives served as intermediates for preparing peptides with reversibly protected peptide bonds, indicating the compound's significance in facilitating the synthesis of complex peptides (Johnson et al., 1993).